Cas no 2227776-23-8 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate
• CAS No: 2227776-23-8
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 5569391
• PubChem ID: 165593386
• Update Time: 2025-07-02

rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate
• 2227776-23-8
• EN300-1636962

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)16-5-8(9(17)6-16)10-13-7-14-15(10)4/h7-9,17H,5-6H2,1-4H3/t8-,9-/m1/s1
• InChI Key： WHJGSTAWLGTKCB-RKDXNWHRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1=NC=NN1C

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.5Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate

Compound Introduction: rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate (CAS No. 2227776-23-8)

The compound rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate, identified by its CAS number 2227776-23-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered considerable attention due to its unique structural features and promising biological activities, making it a subject of intense research interest.

At the core of its molecular architecture lies a pyrrolidine scaffold, which is a privileged structure frequently encountered in bioactive molecules. The pyrrolidine ring is known for its ability to mimic natural amino acid residues, thereby facilitating interactions with biological targets. In this compound, the pyrrolidine ring is functionalized with a 3-hydroxy group and a 4-substituent containing a 1-methyl-1H-1,2,4-triazole moiety. This triazole group is particularly noteworthy, as it has been extensively studied for its potential to enhance binding affinity and selectivity in drug design.

The presence of the tert-butyl group at the N-position of the pyrrolidine ring further modulates the pharmacokinetic properties of the molecule. Tert-butyl groups are often incorporated into drug candidates to improve solubility and metabolic stability, ensuring better bioavailability and prolonged circulation time in vivo. The stereochemistry of the molecule, specifically the (3R,4R) configuration, is critical for its biological activity. Chirality plays a pivotal role in determining the efficacy and selectivity of pharmaceutical compounds, and this compound's specific stereochemical arrangement has been optimized through rigorous synthetic and computational studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that the pyrrolidine core interacts favorably with enzymes and receptors involved in critical biological pathways. Notably, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

The 1-methyl-1H-1,2,4-triazole moiety has been identified as a key pharmacophore in this molecule. Triazole derivatives are known for their broad spectrum of biological activities, ranging from antifungal to antiviral properties. The methyl group attached to the triazole ring enhances its lipophilicity, improving membrane permeability and thus cellular uptake. This feature is particularly advantageous for designing drugs that require rapid penetration into target tissues.

In vitro studies have demonstrated that rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate exhibits significant inhibitory effects on several target proteins. For instance, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. Dysregulation of CDKs is often observed in cancer cells, making them attractive targets for therapeutic intervention. Additionally, the compound has demonstrated potential in modulating pathways associated with inflammation and neurodegeneration.

The hydroxyl group at the 3-position of the pyrrolidine ring adds another layer of complexity to its biological profile. Hydroxylated compounds are known to exhibit diverse biological activities due to their ability to engage in hydrogen bonding interactions with biological targets. This feature may contribute to the compound's ability to bind tightly to its intended receptors while minimizing off-target effects.

From a synthetic chemistry perspective, the preparation of this compound involves multiple steps that showcase modern methodologies in organic synthesis. The construction of the pyrrolidine ring has been achieved through asymmetric hydrogenation or catalytic cyclization reactions, ensuring high enantioselectivity. The introduction of the triazole group has been accomplished via cycloaddition reactions between azides and alkynes under transition metal catalysis. These synthetic strategies highlight the importance of innovative chemical approaches in developing complex molecular entities.

Future directions in research on this compound include exploring its potential as a lead molecule for drug development. Structure-based drug design techniques will be employed to refine its chemical structure further and enhance its pharmacological properties. Additionally, preclinical studies will be conducted to evaluate its safety profile and therapeutic efficacy in animal models. These studies will provide valuable insights into its potential as a therapeutic agent for various human diseases.

The integration of computational modeling with experimental data has been instrumental in understanding the mechanism of action of this compound. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how it interacts with biological targets at an atomic level. These computational studies not only accelerate drug discovery but also provide a deeper understanding of the structural determinants of biological activity.

In conclusion,rac-tert-butyl (3R,4R)-3-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)pyrrolidine-1-carboxylate (CAS No. 2227776-23-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive starting point for developing novel therapeutic agents. Continued investigation into its mechanisms of action and synthetic optimization will likely yield valuable insights that could translate into clinical applications.